Cas no 2418722-28-6 ((9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate
• CAS No: 2418722-28-6
• MF: C₂₇H₂₈N₆O₂
• MW: 468.550225257874
• CID: 5679029
• PubChem ID: 165775791
• Update Time: 2025-05-28

(9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418722-28-6
• (9H-fluoren-9-yl)methyl 4-[3-(aminomethyl)-5-azido-4-methylphenyl]piperazine-1-carboxylate
• EN300-26629257
• (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C27H28N6O2/c1-18-19(16-28)14-20(15-26(18)30-31-29)32-10-12-33(13-11-32)27(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25H,10-13,16-17,28H2,1H3
• InChI Key： GJVMAMKWNUXBET-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(C(C)=C(CN)C=2)N=[N+]=[N-])CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.22737416g/mol
• Monoisotopic Mass: 468.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.2Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate (CAS No. 2418722-28-6)

The compound (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate (CAS No. 2418722-28-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule combines a fluorenylmethyl (Fmoc) protecting group with a piperazine core, further functionalized with an aminomethyl and an azido group. Such structural complexity makes it a valuable intermediate in peptide synthesis, drug discovery, and bioconjugation applications.

In recent years, the demand for Fmoc-protected compounds has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are particularly interested in derivatives like CAS No. 2418722-28-6 because of their compatibility with automated synthesis platforms and their ability to facilitate the construction of complex peptide architectures. The presence of the azido group also opens doors to click chemistry applications, enabling efficient conjugation with alkynes for labeling or therapeutic purposes.

One of the most frequently searched questions in the field is: "What are the applications of Fmoc-protected piperazine derivatives in drug development?" This compound addresses this query by offering a versatile scaffold for designing kinase inhibitors, GPCR modulators, and other bioactive molecules. Its aminomethyl functionality allows for further derivatization, making it a cornerstone in fragment-based drug discovery (FBDD).

From an SEO perspective, keywords such as "Fmoc-piperazine synthesis," "azido-aminomethyl phenyl derivatives," and "CAS 2418722-28-6 supplier" are highly relevant. These terms reflect the growing interest in custom synthetic intermediates for precision medicine and targeted therapies. Additionally, the compound’s unique structure aligns with trends in proteolysis-targeting chimeras (PROTACs) and antibody-drug conjugates (ADCs), both of which are hot topics in oncology research.

Another key advantage of (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate is its stability under standard laboratory conditions. Unlike some reactive intermediates, this compound can be stored at room temperature for extended periods, reducing logistical challenges for researchers. This property is particularly valuable for academic labs and small biotech firms with limited resources for specialized storage.

In the context of green chemistry, the compound’s synthetic pathway has been optimized to minimize waste and hazardous byproducts. This aligns with the increasing focus on sustainable chemical synthesis in the pharmaceutical industry. Users searching for "eco-friendly Fmoc reagents" or "green peptide coupling agents" will find this derivative noteworthy due to its efficient preparation and minimal environmental impact.

Looking ahead, the potential of CAS No. 2418722-28-6 in high-throughput screening (HTS) campaigns cannot be overstated. Its modular design allows for rapid generation of diverse compound libraries, accelerating hit identification in drug discovery. As the industry shifts toward AI-driven molecular design, such building blocks will play a pivotal role in training algorithms for de novo synthesis planning.

In summary, (9H-fluoren-9-yl)methyl 4-3-(aminomethyl)-5-azido-4-methylphenylpiperazine-1-carboxylate represents a convergence of innovation in synthetic chemistry and therapeutic development. Its multifaceted applications—from peptide engineering to targeted drug delivery—make it a compound of enduring interest to both academic and industrial researchers. As the scientific community continues to explore its capabilities, this molecule is poised to contribute significantly to advancements in life sciences.